![molecular formula C7H4ClN3 B597306 7-Chloropyrido[2,3-b]pyrazine CAS No. 116081-22-2](/img/structure/B597306.png)
7-Chloropyrido[2,3-b]pyrazine
Overview
Description
7-Chloropyrido[2,3-b]pyrazine is a nitrogen-containing heterocyclic compound . It has a molecular weight of 165.58 .
Synthesis Analysis
Pyrrolopyrazine derivatives, which include 7-Chloropyrido[2,3-b]pyrazine, have been synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation . A multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives has also been reported .Molecular Structure Analysis
The molecular structure of 7-Chloropyrido[2,3-b]pyrazine consists of a six-membered aromatic structure bearing two nitrogen atoms, arranged in a 1,4-orientation embedded within a carbon framework .Physical And Chemical Properties Analysis
7-Chloropyrido[2,3-b]pyrazine has a molecular weight of 165.58 g/mol . Its physical and chemical properties have been analyzed using density functional theory (DFT) computations .Scientific Research Applications
High-Performance OLEDs
7-Chloropyrido[2,3-b]pyrazine has been used in the development of high-performance Organic Light Emitting Diodes (OLEDs) . The compound’s high photoluminescence quantum efficiency (PLQY) and simple molecular structure make it an ideal candidate for cost-effective multicolor display applications .
Fluorescent Materials
The compound is used in the creation of full-color fluorescent materials . By fine-tuning the band gap, the versatile pyrido[2,3-b]pyrazine family exhibits a wide range of emissions spanning the entire visible region from blue to red .
Thermally Activated Delayed Fluorescence (TADF)
7-Chloropyrido[2,3-b]pyrazine is used in the development of thermally activated delayed fluorescence (TADF) molecules . The resulting OLEDs exhibit a yellow emission and an orange emission with high EQEs of up to 20.0% and 15.4%, respectively .
Electrochemical DNA Sensing
The compound has been utilized in electrochemical sensing of DNA . This application is crucial in the field of biochemistry and molecular biology, where accurate detection and quantification of DNA are required .
Nonlinear Optical Properties
7-Chloropyrido[2,3-b]pyrazine based heterocyclic compounds have been studied for their nonlinear optical (NLO) properties . These properties are important in various technological applications, including optical switching, optical computing, and data storage .
Biological Activity
The compound has been explored for its biological activity . For instance, it has been used in the treatment of type 2 diabetes as dipeptidyl peptidase IV inhibitors .
Future Directions
Pyrrolopyrazine derivatives, including 7-Chloropyrido[2,3-b]pyrazine, have shown a wide range of biological activities and are considered attractive scaffolds for drug discovery research . They have potential applications in nonlinear optical (NLO) technological applications and electrochemical sensing of DNA .
properties
IUPAC Name |
7-chloropyrido[2,3-b]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3/c8-5-3-6-7(11-4-5)10-2-1-9-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWUQOCVKIUJEEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=N1)C=C(C=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50717217 |
Source
|
| Record name | 7-Chloropyrido[2,3-b]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloropyrido[2,3-b]pyrazine | |
CAS RN |
116081-22-2 |
Source
|
| Record name | 7-Chloropyrido[2,3-b]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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